Cas no 2748453-51-0 (2,3-Dibromo-5-fluoroisonicotinic acid)

2,3-Dibromo-5-fluoroisonicotinic acid structure
2748453-51-0 structure
Product Name:2,3-Dibromo-5-fluoroisonicotinic acid
CAS No:2748453-51-0
MF:C6H2Br2FNO2
MW:298.891983509064
CID:6943401
PubChem ID:154727954
Update Time:2025-05-07

2,3-Dibromo-5-fluoroisonicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dibromo-5-fluoroisonicotinic acid
    • 2748453-51-0
    • Inchi: 1S/C6H2Br2FNO2/c7-4-3(6(11)12)2(9)1-10-5(4)8/h1H,(H,11,12)
    • InChI Key: GIJLRUWHLQAGKN-UHFFFAOYSA-N
    • SMILES: BrC1C(=NC=C(C=1C(=O)O)F)Br

Computed Properties

  • Exact Mass: 298.84158Da
  • Monoisotopic Mass: 296.84363Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 50.2Ų
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